4-(2-Methylphenyl)cinnoline

• CAS No.: 90141-96-1
• Molecular Formula: C15H12N2
• Molecular Weight: 220.27 g/mol
• IUPAC Name: 4-(2-methylphenyl)cinnoline
• InChI: InChI=1S/C15H12N2/c1-11-6-2-3-7-12(11)14-10-16-17-15-9-5-4-8-13(14)15/h2-10H,1H3
• InChI Key: RCIRHHGTFRADQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CN=NC3=CC=CC=C32

Description

4-(2-Methylphenyl)cinnoline is an organic compound belonging to the cinnoline family, which is a class of nitrogen-containing heterocyclic compounds. These compounds are known for their diverse biological activities and potential applications in medicinal chemistry. The structure of this compound consists of a cinnoline core with a 2-methylphenyl group attached at the 4-position.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(2-Methylphenyl)cinnoline can be achieved through various methods. One common approach involves the cyclization of 2-methylphenylhydrazine with α,β-unsaturated carbonyl compounds under acidic conditions. Another method includes the reaction of 2-methylphenylhydrazine with ortho-substituted nitrobenzenes followed by reduction and cyclization.

Industrial Production Methods: Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of microwave-assisted synthesis has been reported to enhance the efficiency of the reaction, reducing reaction time and energy consumption .

Chemical Reactions Analysis

Types of Reactions: 4-(2-Methylphenyl)cinnoline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the aromatic ring or the cinnoline core.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Halogenation using N-bromosuccinimide (NBS) or nitration using nitric acid.

Major Products Formed:

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Exhibits antimicrobial and antifungal activities, making it a candidate for developing new antibiotics.

Medicine: Potential use in the development of anti-inflammatory and anticancer agents.

Industry: Utilized in the synthesis of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(2-Methylphenyl)cinnoline involves its interaction with specific molecular targets and pathways. For instance, it has been shown to inhibit the activity of certain enzymes, such as human neutrophil elastase, by binding to the active site and preventing substrate access. This inhibition can lead to reduced inflammation and tissue damage .

Comparison with Similar Compounds

Cinnoline: The parent compound with a similar structure but without the 2-methylphenyl group.

Quinoxaline: Another nitrogen-containing heterocyclic compound with a similar core structure.

Quinazoline: A related compound with a different arrangement of nitrogen atoms in the ring.

Uniqueness: 4-(2-Methylphenyl)cinnoline is unique due to the presence of the 2-methylphenyl group, which can influence its chemical reactivity and biological activity. This structural modification can enhance its potency and selectivity in various applications compared to its analogs .